Cas no 224-72-6 (7H-Dibenzo[c,h]phenothiazine)
7H-Dibenzo[c,h]phenothiazine structure
Product Name:7H-Dibenzo[c,h]phenothiazine
7H-Dibenzo[c,h]phenothiazine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Dibenzo[c,h]phenothiazine
- <c,h>-Dibenzophenothiazin
- 7H-Dibenzo<c,h>phenothiazin
- 7H-Dibenzo<c,h>phenthiazin
- 224-72-6
- NSC-52518
- DTXSID70287785
- NSC52518
- PTOPHPNCDGAXGC-UHFFFAOYSA-N
-
- Inchi: 1S/C20H13NS/c1-3-7-15-13(5-1)9-11-17-19(15)22-20-16-8-4-2-6-14(16)10-12-18(20)21-17/h1-12,21H
- InChI Key: PTOPHPNCDGAXGC-UHFFFAOYSA-N
- SMILES: S1C2C3C=CC=CC=3C=CC=2NC2C=CC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 299.07700
- Monoisotopic Mass: 299.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.302
- Boiling Point: 553.5°C at 760 mmHg
- Flash Point: 288.5°C
- Refractive Index: 1.779
- PSA: 37.33000
- LogP: 6.33920
7H-Dibenzo[c,h]phenothiazine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
224-72-6 (7H-Dibenzo[c,h]phenothiazine) Related Products
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- 7152-42-3(10-phenyl-10H-phenothiazine)
- 7643-08-5(2-Methyl Thiophenothiazine)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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